Cas no 887899-13-0 (3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(3-methoxyphenyl)thiourea)

• Product name: 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(3-methoxyphenyl)thiourea
• CAS No: 887899-13-0
• MF: C₂₁H₂₃N₃O₄S
• MW: 413.490023851395
• CID: 6311020
• PubChem ID: 7137031

3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(3-methoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(3-methoxyphenyl)thiourea
• 887899-13-0
• 1-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(3-methoxyphenyl)thiourea
• AB00671811-01
• F0667-0230
• 1-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-3-(3-methoxyphenyl)thiourea
• AKOS024594655

• Inchi： 1S/C21H23N3O4S/c1-26-15-6-4-5-14(12-15)23-21(29)22-10-9-13-11-16-17(27-2)7-8-18(28-3)19(16)24-20(13)25/h4-8,11-12H,9-10H2,1-3H3,(H,24,25)(H2,22,23,29)
• InChI Key： WKDPVBSJYOOWOL-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=C(C=1)OC)NCCC1C(NC2C(=CC=C(C=2C=1)OC)OC)=O

Computed Properties

• Exact Mass: 413.14092740g/mol
• Monoisotopic Mass: 413.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(3-methoxyphenyl)thiourea

Introduction to 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(3-methoxyphenyl)thiourea (CAS No. 887899-13-0)

3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(3-methoxyphenyl)thiourea (CAS No. 887899-13-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoline moiety, methoxy groups, and a thiourea functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The quinoline scaffold is a well-known privileged structure in medicinal chemistry due to its diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The presence of methoxy groups on the quinoline ring enhances the lipophilicity and solubility of the compound, which can improve its pharmacokinetic properties. The thiourea moiety is another key functional group that imparts additional biological activity, such as enzyme inhibition and receptor modulation.

Recent studies have highlighted the potential of 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(3-methoxyphenyl)thiourea in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively inhibits the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to its ability to induce apoptosis through the activation of caspase pathways.

In another study, 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(3-methoxyphenyl)thiourea was evaluated for its anti-inflammatory properties. The results indicated that the compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(3-methoxyphenyl)thiourea has also been studied extensively. Research has shown that the compound has good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Additionally, the compound exhibits low toxicity in animal models, suggesting a wide therapeutic window and reduced risk of adverse effects.

The structural optimization of 3-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(3-methoxyphenyl)thiourea has been a focus of ongoing research to enhance its therapeutic efficacy and reduce potential side effects. Various derivatives have been synthesized by modifying the substituents on the quinoline ring and the thiourea moiety. These modifications have led to compounds with improved potency and selectivity against specific targets.

In conclusion, 3-2-(5,8-dimethoxy-2-o xo - 1 , 2 - dihydroquinolin - 3 - yl ) ethyl - 1 - ( 3 - meth oxy phen yl ) thi ou rea (CAS No. 887899 - 13 - 0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.